Cas no 1351641-35-4 (N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide
• CAS No: 1351641-35-4
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 6072641
• PubChem ID: 56764357
• Update Time: 2025-10-29

N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide
• N'-(5-chloro-2-cyanophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)oxamide
• F5857-5254
• 1351641-35-4
• AKOS024524392
• N1-(5-chloro-2-cyanophenyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide
• VU0525471-1

• Inchi： 1S/C17H20ClN3O3/c18-13-7-6-12(9-19)14(8-13)21-17(24)16(23)20-10-15(22)11-4-2-1-3-5-11/h6-8,11,15,22H,1-5,10H2,(H,20,23)(H,21,24)
• InChI Key： HMLOQLVHRWHRNO-UHFFFAOYSA-N
• SMILES： C(NCC(C1CCCCC1)O)(=O)C(NC1=CC(Cl)=CC=C1C#N)=O

Computed Properties

• Exact Mass: 349.1193192g/mol
• Monoisotopic Mass: 349.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide

N-(5-Chloro-2-cyanophenyl)-N'-(2-Cyclohexyl-2-hydroxyethyl)ethanediamide (CAS No. 1351641-35-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(5-Chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide (CAS No. 1351641-35-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number, represents a significant advancement in the development of small molecules for various biological targets. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide is characterized by a central ethanediamide backbone flanked by two distinct functional groups: a 5-chloro-2-cyanophenyl moiety and a 2-cyclohexyl-2-hydroxyethyl group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various medicinal applications. The chloro and cyano substituents on the phenyl ring contribute to the compound's electronic and steric properties, while the cyclohexyl and hydroxy groups enhance its lipophilicity and solubility.

The synthesis of N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide has been reported in several studies, with various methods being employed to optimize yield and purity. One common approach involves the condensation of 5-chloro-2-cyanobenzoyl chloride with 2-cyclohexyl-2-hydroxyethylamine in the presence of a suitable base. This method has been shown to yield high purity products with good yields, making it a preferred choice for large-scale synthesis. Recent advancements in synthetic chemistry have also explored alternative routes, such as microwave-assisted synthesis and catalyst-mediated reactions, which offer improved efficiency and environmental sustainability.

In terms of biological activity, N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide has demonstrated promising results in several areas of research. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action involves the selective binding of the compound to the active site of these enzymes, thereby disrupting their catalytic function.

Recent research has also explored the potential of N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide as an anti-inflammatory agent. In vitro studies using cell lines have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its enzymatic inhibition properties, N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide has also shown promise in modulating other biological processes. For example, preliminary studies have indicated that this compound can influence cellular apoptosis pathways, which are crucial for maintaining tissue homeostasis and preventing cancer progression. By inducing apoptosis in cancer cells while sparing normal cells, this compound may offer a novel approach to cancer therapy with reduced side effects.

The pharmacokinetic profile of N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide has been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, it demonstrates low toxicity in preclinical models, which is a crucial factor for its advancement to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a therapeutic agent.

In conclusion, N-(5-chloro-2-cyanophenyl)-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide (CAS No. 1351641-35-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.